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Compound of Interest

Compound Name: L-Serine-13C3,15N,d3

Cat. No.: B15088711

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotopically labeled amino acids are indispensable tools in metabolic research, proteomics, and
drug development. L-Serine-13Cs,°N,ds is a stable isotope-labeled version of the non-essential
amino acid L-Serine, which plays a critical role in a multitude of cellular processes. It serves as
a precursor for the synthesis of proteins, other amino acids like glycine and cysteine, and is
integral to the biosynthesis of purines, pyrimidines, and sphingolipids. The heavy isotope
labeling allows for the precise tracing and quantification of serine metabolism in complex
biological systems using mass spectrometry-based approaches.

This document provides a detailed protocol for the preparation of stock solutions of L-Serine-
13C3,1°N,ds, ensuring solution stability and concentration accuracy for reliable experimental
outcomes.

Data Presentation

The solubility and recommended storage conditions for L-Serine are summarized in the table
below. It is important to note that the isotopic labeling with 13C, 1°N, and deuterium (d) does not
significantly alter the physicochemical properties, such as solubility, compared to the unlabeled
L-Serine.
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Recommended
Solubility of L-  Starting Storage Shelf Life of
Solvent . . .
Serine Concentration Temperature Stock Solution
for Stock
250 g/L (at 20°C)
Water [1][2], 425 g/L (at  1-100 mM -20°C[4] 1 month[4]
25°C)[3]
-80°C[4] 6 months[4]
Practically Not
Ethanol ] - -
insoluble[1][3][4] Recommended
Not
DMSO Insoluble[5] - -
Recommended

Experimental Protocol: Preparing a 100 mM
Aqueous Stock Solution of L-Serine-*Cs,*>N,ds

This protocol describes the preparation of a 100 mM stock solution of L-Serine-13Cs,1°N,ds in
water. The molecular weight of L-Serine-13Cs,*>N,ds is approximately 112.08 g/mol .

Materials:

e L-Serine-13C3,>N,ds (solid powder)

» Nuclease-free water (or other high-purity water)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile filter tips

Procedure:
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Equilibration: Before opening, allow the vial of L-Serine-13Cs,1°N,ds to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
hygroscopic powder.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of L-Serine-13Cs,°N,ds into the tube. For example, to prepare 1
mL of a 100 mM solution, weigh out 11.21 mg of the compound.

Solubilization: Add the appropriate volume of nuclease-free water to the microcentrifuge tube
containing the L-Serine-13Cs,>N,ds powder. For a 100 mM solution with 11.21 mg of powder,
add 1 mL of water.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. A clear, colorless solution should be obtained.[2]

Sterilization (Optional): If the stock solution is intended for use in cell culture, it should be
filter-sterilized through a 0.22 pum syringe filter into a new sterile tube.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1
month) or at -80°C for long-term storage (up to 6 months).[4]

Visualizations
Experimental Workflow
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Workflow for Preparing L-Serine-13Cs,1°N,ds Stock Solution

-

Preparation

Equilibrate Vial to RT

Prevents condensat

- /

~

ion

Precise amount

/Solution Pvreparation

~

Add Nuclease-Free Wate>

Solubilization

\ortex to Dissolv<>

~
~

For cell culture use

~
N

\

1

Filter Sterilize (Optionab I
|

1

If not filtering

-

\ J

Click to download full resolution via product page

Caption: Workflow for L-Serine-13Cs3,1°N,ds Stock Solution Preparation.
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L-Serine Metabolism Signaling Pathway

Central Role of L-Serine in Metabolism
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Caption: L-Serine's role in key metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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